Cas no 180748-36-1 (Methanone, (4-chloro-2-pyridinyl)phenyl-)

• Product Name: Methanone, (4-chloro-2-pyridinyl)phenyl-
• CAS No: 180748-36-1
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 1377670
• Update Time: 2024-08-16

Methanone, (4-chloro-2-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chloro-2-pyridinyl)phenyl-

• Inchi： 1S/C12H8ClNO/c13-10-6-7-14-11(8-10)12(15)9-4-2-1-3-5-9/h1-8H
• InChI Key： DJPQROLVDMBZGF-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC(Cl)=C1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 217.02954

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C
• Boiling Point: 354.3±27.0 °C(Predicted)
• PSA: 29.96
• pka: 0.96±0.10(Predicted)